Cas no 17901-01-8 (Boc-L-isoleucine Methyl Ester)

Boc-L-isoleucine Methyl Ester structure
Boc-L-isoleucine Methyl Ester structure
Product Name:Boc-L-isoleucine Methyl Ester
CAS No:17901-01-8
Molecular Formula:C12H23NO4
Molecular Weight:245.31532
MDL:MFCD00038761
CID:136186
PubChem ID:11791441

Boc-L-isoleucine Methyl Ester Properties

Names and Identifiers

    • (2S,3S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-methylpentanoate
    • Boc-L-isoleucine methyl ester
    • Boc-lle-OMe
    • L-Isoleucine,N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
    • AG-B-17221
    • AG-E-29374
    • ANW-63305
    • Boc-(S)-Ile-OCH3
    • Boc-I
    • Boc-Ile-OMe
    • CTK6B1500
    • N-(tert-butyloxycarbonyl)-L-isoleucine methyl ester
    • N-Boc-L-isoleucine methyl ester
    • N-tert-butoxycarbonyl-L-isoleucine methyl ester
    • N-tert-butyloxycarbonylisoleucine methyl ester
    • tert-butyloxycarbonylisoleucine methyl ester
    • Boc-L-Ile-OMe
    • (2S,3S)-methyl 2-(tert-butoxycarbonylamino)-3-methylpentanoate
    • Boc-L-isoleucine methyl ester≥ 99% (HPLC)
    • FD21844
    • methyl (2S,3S)-2-{[(tert-butoxy)carbonyl]amino}-3-methylpentanoate
    • DTXSID90472919
    • methyl (2S,3S)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoate
    • SCHEMBL1486223
    • N-[(1,1-Dimethylethoxy)carbonyl]-L-isoleucine methyl ester
    • AM81845
    • (2S,3S)-Methyl2-((tert-butoxycarbonyl)amino)-3-methylpentanoate
    • CS-0208666
    • L-Isoleucine, N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
    • N-(t-butoxycarbonyl)-L-isoleucine methyl ester
    • FT-0772760
    • 17901-01-8
    • N-(t-butyloxycarbonyl)-L-isoleucine methyl ester
    • KLRYBAAAYDFIEQ-IUCAKERBSA-N
    • Methyl (tert-butoxycarbonyl)-L-isoleucinate
    • AKOS016003563
    • N-(tert.-butyloxycarbonyl)-L-isoleucine methyl ester
    • AS-49222
    • MFCD00038761
    • N-(t-butyloxycarbonyl)-L -isoleucine methyl ester
    • METHYL (2S,3S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-METHYLPENTANOATE
    • MDL: MFCD00038761
    • InChIKey: KLRYBAAAYDFIEQ-IUCAKERBSA-N
    • Inchi: InChI=1S/C12H23NO4/c1-7-8(2)9(10(14)16-6)13-11(15)17-12(3,4)5/h8-9H,7H2,1-6H3,(H,13,15)/t8-,9-/m0/s1
    • SMILES: CC[C@@H]([C@H](NC(OC(C)(C)C)=O)C(OC)=O)C

Computed Properties

  • Exact Mass: 245.16279
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 8
  • Monoisotopic Mass: 245.16270821g/mol
  • Heavy Atom Count: 17
  • Complexity: 270
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.6
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • LogP: 2.48970
  • PSA: 64.63

Boc-L-isoleucine Methyl Ester Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00275Q-250mg
L-Isoleucine, N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
17901-01-8 ≥ 99% (HPLC)
250mg
$127.00
A2B Chem LLC
AB01790-250mg
Boc-Ile-OMe
17901-01-8 ≥ 99% (HPLC)
250mg
$100.00
abcr
AB312235-1 g
Boc-ile-OMe; 95%
17901-01-8
1g
€128.90 2022-06-11
Chemenu
CM303041-25g
(2S,3S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-methylpentanoate
17901-01-8 97%
25g
$431
Fluorochem
226374-1g
2S,3S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-methylpentanoate
17901-01-8 95%
1g
£69.00 2022-02-28
TRC
B657090-10mg
Boc-L-isoleucine Methyl Ester
17901-01-8
10mg
$ 50.00 2022-06-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B916251-25g
Boc-Ile-Ome
17901-01-8 95%
25g
¥693.00 2022-09-02
SHENG KE LU SI SHENG WU JI SHU
sc-285188-250 mg
Boc-L-isoleucine methyl ester,
17901-01-8
250MG
¥624.00 2023-07-11

Boc-L-isoleucine Methyl Ester Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:17901-01-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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